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Introduction
SGC-CLK-1 (also known as CAF-170) is a potent and selective chemical probe for the Cdc2-

like kinases (CLKs), particularly CLK1, CLK2, and CLK4.[1][2] These kinases are crucial

regulators of pre-mRNA splicing through their phosphorylation of serine/arginine-rich (SR)

proteins.[3][4] Dysregulation of CLK activity is implicated in various diseases, including cancer

and neurodegenerative disorders, making them attractive therapeutic targets.[5][6] This

document provides detailed application notes and protocols for utilizing SGC-CLK-1 to

specifically inhibit CLK2 in cellular contexts, enabling the study of its downstream biological

effects. SGC-CLK-1 demonstrates excellent kinome-wide selectivity and cellular activity,

making it a valuable tool for elucidating the roles of CLKs in health and disease.[1] A

structurally related but inactive compound, SGC-CLK-1N (CAF-225), is available as a negative

control for experiments.[1][7][8]

Key Features of SGC-CLK-1
High Potency: Exhibits low nanomolar inhibitory activity against CLK1, CLK2, and CLK4 in

both biochemical and cellular assays.[1][9]
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Excellent Selectivity: Shows high selectivity across the kinome, with only a few identified off-

targets at higher concentrations.[1][3][10]

Cell Permeability: Effectively engages and inhibits target kinases within cells.[1][11]

Validated Negative Control: Accompanied by the inactive control compound SGC-CLK-1N

for robust experimental design.[7][8]

Quantitative Data
The inhibitory activity and selectivity of SGC-CLK-1 have been characterized through various

assays. The data is summarized in the tables below for easy reference.

Table 1: In Vitro Enzymatic Inhibition (IC₅₀)

Kinase IC₅₀ (nM) Source

CLK2 4 [1][7][9]

CLK1 13 [1][9]

CLK4 46 [1][9]

HIPK2 42 [9]

STK16 49 [9]

HIPK1 50 [9]

CLK3 363 [1][9]

Data from enzymatic assays provide a measure of the direct inhibitory potency of the

compound on purified kinases.

Table 2: Cellular Target Engagement (NanoBRET IC₅₀)
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Kinase Cellular IC₅₀ (nM) Source

CLK2 70 [10]

CLK4 100 [10]

CLK1 165 [10]

The NanoBRET assay measures the ability of the compound to bind to its target within a live

cellular environment, providing a more physiologically relevant measure of potency.

Table 3: Kinome-wide Selectivity Profile

Assay Concentration Results Source

KINOMEscan® 1 µM

Bound to only 6 of
403 kinases with a
Percent of Control
< 35 (CLK1, CLK2,
CLK4, HIPK1,
HIPK2,
MAPK15/ERK8)

[1]

Selectivity screening is crucial to ensure that the observed biological effects are due to the

inhibition of the intended target.

Recommended Concentration for Cellular Assays: Based on the available data, a concentration

range of 100 nM to 1 µM is recommended for most cellular experiments.

For observing effects on subcellular localization of CLK2 and phosphorylated SR (pSR)

proteins, concentrations of 100 nM to 500 nM have been shown to be effective.[1][9]

For cell proliferation assays, 1 µM has been used to achieve inhibition in cancer cell lines like

MDA-MB-435 and U-118 MG.[9]

It is always recommended to perform a dose-response experiment to determine the optimal

concentration for your specific cell type and assay.
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Signaling Pathway and Mechanism of Action
CLKs are dual-specificity kinases that play a central role in regulating pre-mRNA splicing.[3][4]

They phosphorylate SR proteins, which are key components of the spliceosome.[1] This

phosphorylation event causes the SR proteins to translocate from nuclear speckles to sites of

active transcription, where they participate in exon recognition and spliceosome assembly.[1]

SGC-CLK-1 acts as an ATP-competitive inhibitor, blocking the kinase activity of CLK2.[6][12]

This inhibition prevents the phosphorylation of SR proteins, leading to their altered subcellular

localization and subsequent changes in alternative splicing patterns.[1][2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: SGC-CLK-1 for
Cellular Inhibition of CLK2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232169/docs#application-notes-and-protocols-sgc-
clk-1-for-cellular-inhibition-of-clk2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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